1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone

• Molecular Formula: C19H19ClN4O4
• Molecular Weight: 402.8 g/mol
• IUPAC Name: N-[(Z)-[(E)-1-(4-chlorophenyl)-4,4-dimethylpent-1-en-3-ylidene]amino]-2,4-dinitroaniline
• InChI: InChI=1S/C19H19ClN4O4/c1-19(2,3)18(11-6-13-4-7-14(20)8-5-13)22-21-16-10-9-15(23(25)26)12-17(16)24(27)28/h4-12,21H,1-3H3/b11-6+,22-18-
• InChI Key: YCMTVQSRPRHKHH-JKTNXHDXSA-N
• Isomeric SMILES: CC(C)(C)/C(=N\NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])/C=C/C2=CC=C(C=C2)Cl
• SMILES: CC(C)(C)C(=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C=CC2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone, also known as CDPH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone is not well understood. However, it has been reported to inhibit the growth of cancer cells in vitro. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been reported to have low toxicity and is not mutagenic. It has also been reported to have antioxidant properties and can scavenge free radicals. In addition, 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone in lab experiments is its high purity. This ensures that the results obtained are accurate and reproducible. Another advantage is its low toxicity, which makes it safe to handle in the laboratory. However, one limitation of using 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone. One direction is to study its potential as an antitumor agent in vivo. Another direction is to investigate its potential as a fluorescent probe for the detection of other nitroaromatic compounds in the environment. Additionally, further research can be conducted to elucidate the mechanism of action of 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone and its potential as an antioxidant and anti-inflammatory agent.
Conclusion:
In conclusion, 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone is a chemical compound that has potential applications in various fields such as analytical chemistry, environmental science, and medicinal chemistry. Its synthesis method is simple and yields a high purity product. 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been reported to have low toxicity, antioxidant and anti-inflammatory properties, and can inhibit the growth of cancer cells in vitro. While there are limitations to its use in lab experiments, there are several future directions for research on 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone, which may lead to its further application in various fields.

Synthesis Methods

The synthesis of 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone involves the reaction of 1-(4-chlorophenyl)-4,4-dimethylpent-1-en-3-one with 2,4-dinitrophenylhydrazine in the presence of a catalyst. The resulting product is then purified through recrystallization. This method has been reported to yield a high purity product with good yield.

Scientific Research Applications

1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been studied for its potential application in various fields such as analytical chemistry, environmental science, and medicinal chemistry. In analytical chemistry, 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been used as a reagent for the determination of trace amounts of copper in water samples. In environmental science, 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been used as a fluorescent probe for the detection of nitroaromatic compounds in the environment. In medicinal chemistry, 1-(4-Chlorophenyl)-4,4-dimethyl-1-penten-3-one {2,4-bisnitrophenyl}hydrazone has been studied for its potential as an antitumor agent.